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Compound of Interest

Compound Name: Monomethyl adipate

Cat. No.: B1677414 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides a thorough overview of Monomethyl adipate, a

significant chemical intermediate. This document details its various synonyms, physicochemical

properties, experimental protocols for its synthesis, and its role in metabolic pathways and

synthetic workflows, making it an essential resource for professionals in research, chemical

synthesis, and drug development.

Chemical Identity and Synonyms
Monomethyl adipate is a monoester of adipic acid. For clarity in chemical literature and

databases, it is crucial to recognize its various synonyms and identifiers.

Table 1: Synonyms and Identifiers for Monomethyl Adipate
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Identifier Type Identifier Source

Common Name Monomethyl adipate [1]

IUPAC Name 6-Methoxy-6-oxohexanoic acid [1]

Adipic acid monomethyl ester [1]

Methyl hydrogen adipate [1]

Monomethyl hexanedioate

Hexanedioic acid, 1-methyl

ester

5-Carbomethoxypentanoic

acid

Methyl 5-carboxypentanoate

Methyl hemiadipate [1]

CAS Number 627-91-8 [1]

EC Number 211-019-0

PubChem CID 12328 [2]

ChEBI ID 70855 [1]

Molecular Formula C₇H₁₂O₄ [1]
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A comprehensive understanding of the physical and chemical properties of Monomethyl
adipate is essential for its application in research and development.

Table 2: Physicochemical Properties of Monomethyl Adipate

Property Value Conditions Source

Molecular Weight 160.17 g/mol [1]

Appearance
Clear colorless to light

yellow liquid

Melting Point 7-9 °C [1]

Boiling Point 162 °C at 10 mmHg [1]

Density 1.081 g/mL at 25 °C [1]

Refractive Index 1.441 at 20 °C [1]

Flash Point >110 °C (>230 °F)

Water Solubility
Not miscible or difficult

to mix

logP 0.5

Experimental Protocols
The synthesis of Monomethyl adipate can be achieved through various methods. Below are

detailed protocols for common laboratory-scale syntheses.

Acid-Catalyzed Esterification of Adipic Acid
This method involves the direct esterification of adipic acid with methanol using an acid

catalyst.

Experimental Protocol:

Reaction Setup: In a round-bottom flask equipped with a reflux condenser and a magnetic

stirrer, add adipic acid (1.0 eq) and a suitable solvent such as toluene.
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Catalyst Addition: Add a catalytic amount of a strong acid, such as sulfuric acid or p-

toluenesulfonic acid (e.g., 0.05 eq).

Methanol Addition: Add methanol in excess (e.g., 5-10 eq) to the reaction mixture.

Reaction: Heat the mixture to reflux and stir for several hours. Monitor the reaction progress

using an appropriate analytical technique such as Thin Layer Chromatography (TLC) or Gas

Chromatography (GC).

Work-up: After the reaction is complete, cool the mixture to room temperature. Remove the

solvent and excess methanol under reduced pressure.

Purification: Dissolve the residue in an organic solvent like ethyl acetate and wash with a

saturated sodium bicarbonate solution to remove unreacted adipic acid and the acid catalyst.

Wash further with brine, dry the organic layer over anhydrous sodium sulfate, and filter.

Isolation: Evaporate the solvent to obtain the crude Monomethyl adipate. Further

purification can be achieved by vacuum distillation.

Lipase-Catalyzed Esterification
Enzymatic synthesis offers a milder and more selective alternative to traditional acid catalysis.

Experimental Protocol:

Reaction Setup: In a flask, combine adipic acid (1.0 eq) and methanol (e.g., 3-5 eq) in a

suitable organic solvent (e.g., hexane or toluene).

Enzyme Addition: Add an immobilized lipase, such as Candida antarctica lipase B (Novozym

435), to the mixture.

Reaction: Incubate the mixture at a controlled temperature (e.g., 40-60 °C) with constant

shaking or stirring. The reaction can be monitored by GC analysis of aliquots.

Enzyme Removal: Once the desired conversion is reached, filter the reaction mixture to

remove the immobilized enzyme. The enzyme can often be washed and reused.
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Purification: The filtrate, containing Monomethyl adipate, dimethyl adipate, and unreacted

starting materials, is concentrated under reduced pressure. The product can be purified by

column chromatography or vacuum distillation.

Signaling Pathways and Experimental Workflows
Monomethyl adipate is recognized as a metabolite in dicarboxylic acid metabolism and serves

as a crucial intermediate in various synthetic workflows.

Dicarboxylic Acid Metabolism
Dicarboxylic acids are formed through the ω-oxidation of fatty acids. This pathway is an

alternative to the primary β-oxidation of fatty acids and becomes more significant under

conditions of high lipid load. The resulting dicarboxylic acids are subsequently metabolized via

peroxisomal β-oxidation.[3][4][5] Monomethyl adipate, as a monoester of adipic acid, can be

considered an intermediate or a derivative within this broader metabolic context.

Fatty Acids ω-Oxidation
(Endoplasmic Reticulum)

Dicarboxylic Acids
(e.g., Adipic Acid)

Activation
(Acyl-CoA Synthetase)

Monomethyl Adipate
(Metabolite/Intermediate)

Esterification

Dicarboxylyl-CoA Peroxisomal
β-Oxidation

Chain-Shortened
Dicarboxylic Acids

Acetyl-CoA TCA Cycle

Hydrolysis

Click to download full resolution via product page

Caption: Generalized pathway of dicarboxylic acid metabolism.

Experimental Workflow: Synthesis of a Histone
Deacetylase (HDAC) Inhibitor Precursor
Monomethyl adipate is a valuable building block in organic synthesis. For instance, it is a key

intermediate in the preparation of certain hydroxamic acid derivatives that act as histone

deacetylase (HDAC) inhibitors, which are of interest in cancer drug development.[1]
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Step 1: Synthesis of Monomethyl Adipoyl Chloride

Step 2: Amidation

Step 3: Hydroxamic Acid Formation

Monomethyl Adipate

Reaction

Thionyl Chloride (SOCl₂)

Monomethyl Adipoyl Chloride

Amide Intermediate

Reaction

Substituted Aniline

HDAC Inhibitor Precursor
(Hydroxamic Acid Derivative)

Reaction

Hydroxylamine (NH₂OH)
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Caption: Workflow for the synthesis of an HDAC inhibitor precursor.

This guide provides a foundational understanding of Monomethyl adipate for its practical

application in scientific and industrial settings. The compiled data and protocols are intended to
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facilitate further research and development involving this versatile chemical compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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